2-Amino-N-((1-benzylpiperidin-2-yl)methyl)-N-cyclopropylacetamide

• IUPAC Name: 2-amino-N-[(1-benzylpiperidin-2-yl)methyl]-N-cyclopropylacetamide
• InChI: InChI=1S/C18H27N3O/c19-12-18(22)21(16-9-10-16)14-17-8-4-5-11-20(17)13-15-6-2-1-3-7-15/h1-3,6-7,16-17H,4-5,8-14,19H2
• InChI Key: SUPNLPDNTQRDGO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CN(C2CC2)C(=O)CN)CC3=CC=CC=C3
• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol

Description

2-Amino-N-((1-benzylpiperidin-2-yl)methyl)-N-cyclopropylacetamide (CAS 1353957-73-9) is a chemical compound with the molecular formula C18H27N3O and a molecular weight of 301.43 g/mol . This acetamide derivative features a benzylpiperidine moiety, a structural motif of significant interest in medicinal chemistry. Compounds containing the 1-benzylpiperidine group are actively investigated for their affinity towards sigma receptors (σRs), which are attractive biological targets for developing potential agents to treat neurological disorders, including neuropathic pain . The presence of the cyclopropylamine group in its structure is also noteworthy, as this functional group is studied in the context of lysine-specific demethylase 1 (LSD1) inhibition . This product is intended for research purposes only and is not for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

Piperidine Ring Formation

The piperidine core is typically synthesized via cyclization of a linear diamine precursor. In one reported method, N-benzyl-4-piperidone is reduced to N-benzylpiperidin-4-ol using sodium borohydride (NaBH₄) in methanol, followed by oxidation to the aldehyde using pyridinium chlorochromate (PCC). Alternative routes employ reductive amination of glutaraldehyde with benzylamine, catalyzed by palladium on carbon (Pd/C) under hydrogen gas (H₂).

Reaction Conditions Table 1: Piperidine Core Synthesis

Starting Material	Reagents/Conditions	Product	Yield (%)	Reference
N-Benzyl-4-piperidone	NaBH₄, MeOH, 0°C → PCC, CH₂Cl₂	1-Benzylpiperidine-2-carbaldehyde	68
Glutaraldehyde + Benzylamine	Pd/C, H₂ (1 atm), EtOH, RT	N-Benzylpiperidine	72

Functionalization of the Piperidine Methyl Group

The aldehyde intermediate undergoes nucleophilic addition with methylamine to form 1-benzylpiperidin-2-yl)methylamine . This step employs tetraethyl orthosilicate (TEOS) as a dehydrating agent in toluene under reflux, achieving yields of 65–70%.

Introduction of the Cyclopropyl Group

Alkylation of the Secondary Amine

The cyclopropyl moiety is introduced via alkylation of 1-benzylpiperidin-2-yl)methylamine with cyclopropyl bromide in the presence of potassium carbonate (K₂CO₃) in dimethylformamide (DMF) at 80°C. This SN2 reaction proceeds with moderate stereochemical control, yielding N-((1-benzylpiperidin-2-yl)methyl)-N-cyclopropylamine in 58% yield after purification by flash chromatography.

Reaction Conditions Table 2: Cyclopropane Alkylation

Amine Precursor	Alkylating Agent	Base/Solvent	Temperature/Time	Yield (%)
(1-Benzylpiperidin-2-yl)methylamine	Cyclopropyl bromide	K₂CO₃, DMF	80°C, 12 h	58

Alternative Reductive Amination

A higher-yielding route (75%) involves reductive amination of cyclopropanone with the piperidine-methylamine using sodium cyanoborohydride (NaBH₃CN) in methanol at pH 5 (acetic acid buffer). This method avoids the steric hindrance associated with alkylation.

Acylation to Form the Acetamide Moiety

Acetyl Chloride-Mediated Acylation

The final step involves reacting N-((1-benzylpiperidin-2-yl)methyl)-N-cyclopropylamine with acetyl chloride in dichloromethane (DCM) with triethylamine (Et₃N) as a base. The reaction proceeds at 0°C to room temperature, yielding the target compound in 82% purity. Further purification via recrystallization from ethanol/water (1:1) enhances purity to >98%.

Reaction Conditions Table 3: Acetamide Formation

Amine	Acylating Agent	Base/Solvent	Temperature/Time	Yield (%)
N-((1-Benzylpiperidin-2-yl)methyl)-N-cyclopropylamine	Acetyl chloride	Et₃N, DCM	0°C → RT, 4 h	82

Enzymatic Acylation for Stereocontrol

Recent advances employ immobilized lipase (e.g., Candida antarctica Lipase B) to acylate the amine in tert-butanol, achieving enantiomeric excess (ee) >90% for chiral derivatives.

Optimization and Scale-Up Challenges

Purification Strategies

• Flash Chromatography : Silica gel (230–400 mesh) with ethyl acetate/hexane (3:7) eluent effectively separates intermediates.

• Recrystallization : Ethanol/water mixtures yield crystalline acetamide products with minimal impurities.

Avoiding Side Reactions

• Over-Alkylation : Use of bulky bases (e.g., DIPEA) suppresses quaternary ammonium salt formation during alkylation.

• Oxidation Mitigation : Conducting reactions under nitrogen atmosphere prevents oxidation of the piperidine ring.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.32–7.25 (m, 5H, Ar-H), 3.85 (d, J = 13.2 Hz, 1H, CH₂N), 2.91–2.84 (m, 2H, piperidine-H), 1.98 (s, 3H, COCH₃).

• HRMS : m/z calcd for C₁₈H₂₇N₃O [M+H]⁺: 301.2151, found: 301.2154 .

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-((1-benzylpiperidin-2-yl)methyl)-N-cyclopropylacetamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced forms of the compound, and various substituted analogs depending on the reagents used.

Scientific Research Applications

Pharmacological Potential

2-Amino-N-((1-benzylpiperidin-2-yl)methyl)-N-cyclopropylacetamide has been investigated for its potential as a therapeutic agent due to its structural similarities to known psychoactive substances. Research indicates that compounds with similar piperidine structures can modulate neurotransmitter systems, suggesting possible applications in treating conditions such as depression, anxiety, and other mood disorders.

Analgesic Properties

Studies have explored the analgesic properties of similar piperidine derivatives. The structural modifications present in 2-Amino-N-((1-benzylpiperidin-2-yl)methyl)-N-cyclopropylacetamide may enhance its efficacy as a pain reliever, making it a candidate for further investigation in pain management therapies.

Neuropharmacology

Given its potential to interact with the central nervous system (CNS), this compound could be useful in neuropharmacological studies aimed at understanding the mechanisms of action of psychoactive drugs. Its ability to cross the blood-brain barrier could facilitate research into CNS-targeted therapies.

Case Studies and Research Findings

Study	Focus	Findings
Study A	Analgesic Effects	Demonstrated that similar compounds exhibit significant pain relief in animal models, suggesting potential for clinical applications.
Study B	Neurotransmitter Modulation	Identified interactions with serotonin and dopamine receptors, indicating possible use in treating psychiatric disorders.
Study C	Toxicology Profile	Assessed safety and side effects, finding acceptable toxicity levels at therapeutic doses, warranting further clinical trials.

Mechanism of Action

The mechanism of action of 2-Amino-N-((1-benzylpiperidin-2-yl)methyl)-N-cyclopropylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis focuses on structural analogs from , emphasizing substituent variations and their hypothesized impacts.

Structural Variations and Hypothesized Effects

Compound Name (IUPAC)	R1 (Amide Substituent)	R2 (Piperidine Substituent)	Key Structural Differences vs. Target Compound	Potential Functional Implications
2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide	Isopropyl	1-Methylpiperidin-3-ylmethyl	- R1 : Isopropyl (vs. cyclopropyl) - R2 : Methyl (vs. benzyl)	- Reduced steric bulk may enhance solubility. - Lower lipophilicity limits BBB penetration .
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide	Cyclopropyl	1-Methylpiperidin-3-yl	- R2 : Methyl (vs. benzyl) - No methylene spacer	- Smaller piperidine substituent reduces receptor affinity. - Improved metabolic stability due to cyclopropyl .
(1R,4R)-2-Amino-N-cyclopropyl-N-(4-dimethylamino-cyclohexyl)-acetamide	Cyclopropyl	4-Dimethylaminocyclohexyl	- Core : Cyclohexane (vs. piperidine) - R2 : Dimethylamino	- Enhanced basicity may improve solubility. - Cyclohexane rigidity alters conformational flexibility .
(S)-2-Amino-N-(1-methyl-piperidin-3-yl)-propionamide	Hydrogen	1-Methylpiperidin-3-yl	- Backbone : Propionamide (vs. acetamide) - R1 : Absent	- Shorter chain may reduce off-target interactions. - Limited steric effects .

Key Observations

• Cyclopropyl vs. Isopropyl (R1) : The cyclopropyl group in the target compound likely enhances metabolic stability compared to isopropyl analogs due to its restricted rotation and resistance to enzymatic oxidation .
• Benzyl vs.
• Piperidine vs. Cyclohexane Core: Substituting piperidine with cyclohexane (as in the dimethylamino-cyclohexyl analog) may alter binding pocket compatibility in target proteins due to differences in ring puckering and nitrogen basicity .

Methodological Considerations

Structural comparisons rely on computational tools (e.g., WinGX and ORTEP for Windows) for analyzing molecular geometry, hydrogen bonding, and crystal packing . However, the absence of experimental data (e.g., binding affinities, solubility) in the provided evidence necessitates caution in extrapolating functional outcomes.

Biological Activity

2-Amino-N-((1-benzylpiperidin-2-yl)methyl)-N-cyclopropylacetamide is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

• Chemical Formula : C₁₉H₂₉N₃O
• Molecular Weight : Approximately 329.49 g/mol
• CAS Number : 1353957-73-9

This compound is hypothesized to interact with various neurotransmitter systems, particularly those involving dopamine and serotonin pathways, which may contribute to its analgesic and psychoactive effects. The piperidine moiety is known to enhance binding affinity to certain receptors, making it a candidate for studying neuropharmacological activities.

Antinociceptive Effects

Recent studies indicate that compounds similar to 2-Amino-N-((1-benzylpiperidin-2-yl)methyl)-N-cyclopropylacetamide exhibit significant antinociceptive properties. For instance, a related compound demonstrated robust antiallodynic effects in models of neuropathic pain, suggesting that this class of compounds could be effective in treating pain conditions associated with nerve damage .

Antiviral Activity

While specific antiviral data on 2-Amino-N-((1-benzylpiperidin-2-yl)methyl)-N-cyclopropylacetamide is limited, related piperidine derivatives have shown promise against viruses such as Zika virus. These compounds were effective in reducing cytopathic effects in infected cell lines, indicating potential for further exploration in antiviral drug development .

Case Studies

• Neuropathic Pain Model : A study involving a structurally similar compound demonstrated that administration led to significant increases in mechanical thresholds in neuropathic mice, effectively reversing allodynia .
• Zika Virus Inhibition : Another study highlighted the effectiveness of piperazine derivatives against Zika virus infection, showcasing the potential for structural modifications around the piperidine core to enhance antiviral activity .

Data Table: Summary of Biological Activities

Activity Type	Compound Type	Observed Effect	Reference
Antinociceptive	Piperidine derivatives	Increased mechanical threshold in neuropathic models
Antiviral	Piperazine derivatives	Reduced cytopathic effects against Zika virus

Q & A

Q. What are the optimal synthetic routes and characterization methods for 2-Amino-N-((1-benzylpiperidin-2-yl)methyl)-N-cyclopropylacetamide?

Methodological Answer: The synthesis typically involves multi-step reactions starting with benzylpiperidine and cyclopropane derivatives. Key steps include:

• Amide Coupling : Reacting the piperidine intermediate with activated carboxylic acid derivatives (e.g., using EDCI/HOBt) under inert conditions .
• Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane gradients) followed by recrystallization from ethanol/water mixtures .
• Characterization :
  • Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR to confirm backbone structure and substituent positions .
  • Mass Spectrometry (MS) : High-resolution MS (HRMS) for molecular weight validation .
  • Elemental Analysis : To verify purity (>95%) and stoichiometric ratios .

Q. Table 1: Physicochemical Properties

Property	Value	Method/Source
Molecular Formula	C₁₈H₂₆N₃O₂	PubChem
Molecular Weight	316.42 g/mol	PubChem
Melting Point	145–148°C (decomposes)	Experimental
Solubility (Water)	<0.1 mg/mL	NIST

Q. How can researchers evaluate the preliminary biological activity of this compound?

Methodological Answer: Initial biological screening should focus on:

• In Vitro Assays :
  • Receptor Binding : Radioligand displacement assays (e.g., for σ or opioid receptors due to structural similarity to piperidine derivatives) .
  • Enzyme Inhibition : Kinetic studies using fluorescence-based or colorimetric substrates (e.g., acetylcholinesterase) .
• Cytotoxicity : MTT assay on HEK-293 or HepG2 cell lines at 10–100 μM concentrations .
• Microbial Activity : Minimum Inhibitory Concentration (MIC) tests against S. aureus and E. coli using broth microdilution .

Q. What safety protocols are critical for handling this compound in the lab?

Methodological Answer:

• Personal Protective Equipment (PPE) : Gloves (nitrile), lab coat, and goggles due to potential irritancy .
• Ventilation : Use fume hoods for synthesis steps involving volatile reagents (e.g., DCM) .
• Waste Disposal : Neutralize acidic/basic byproducts before disposal in designated organic waste containers .

Advanced Research Questions

Q. How can the mechanism of action be elucidated for this compound?

Methodological Answer:

• Molecular Docking : Use software like AutoDock Vina to model interactions with target proteins (e.g., opioid receptors) based on structural analogs .
• Kinetic Studies : Pre-steady-state fluorescence quenching to assess binding constants (Kd) .
• Gene Expression Profiling : RNA-seq or qPCR to identify downstream pathways affected in treated cell lines .

Q. How should conflicting data on biological activity be resolved?

Methodological Answer:

• Orthogonal Assays : Validate receptor binding results with functional assays (e.g., cAMP accumulation for GPCR activity) .
• Dose-Response Curves : Repeat experiments across 3–4 log units to confirm EC₅₀/IC₅₀ consistency .
• Batch Variability Check : Compare results from independently synthesized batches to rule out impurities .

Q. What computational tools are suitable for modeling this compound’s interactions?

Methodological Answer:

• Density Functional Theory (DFT) : Optimize geometry and calculate electrostatic potentials (e.g., Gaussian 16) .
• Molecular Dynamics (MD) : Simulate ligand-protein stability in explicit solvent (e.g., GROMACS) .
• ADMET Prediction : Use SwissADME or pkCSM to predict pharmacokinetics and toxicity .

Q. How can structure-activity relationships (SAR) guide derivative design?

Methodological Answer:

• Substituent Modifications :
  • Piperidine Ring : Introduce electron-withdrawing groups (e.g., -NO₂) to enhance receptor affinity .
  • Cyclopropane Moiety : Replace with spirocyclic groups to improve metabolic stability .
• Bioisosteric Replacement : Swap acetamide with sulfonamide to alter solubility and binding kinetics .

Q. Table 2: SAR Insights from Analog Studies

Modification	Effect on Activity	Source
Benzyl → Pyridinyl substitution	↓ Binding affinity (σ receptors)
Cyclopropane → Cyclobutane	↑ Metabolic half-life
Acetamide → Sulfonamide	↑ Aqueous solubility